N-(4-fluorobenzyl)isonicotinamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H11FN2O/c14-12-3-1-10(2-4-12)9-16-13(17)11-5-7-15-8-6-11/h1-8H,9H2,(H,16,17)
• InChI Key: CEKNMTCALFEWJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=CC=NC=C2)F
• Molecular Formula: C13H11FN2O
• Molecular Weight: 230.24 g/mol
• Solubility: 34.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorobenzyl)isonicotinamide (4FBI) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of isonicotinamides and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)isonicotinamide is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. This compound has also been found to induce apoptosis, which is a process of programmed cell death that is important in cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect several biochemical and physiological processes in the body. This compound has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. In addition, this compound has been found to induce apoptosis, which is a process of programmed cell death that is important in cancer treatment. This compound has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorobenzyl)isonicotinamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)isonicotinamide. One area of research is the development of new cancer treatments based on this compound. Another area of research is the study of the mechanism of action of this compound, which is not fully understood. In addition, researchers are exploring the potential use of this compound in the treatment of other diseases such as inflammatory bowel disease and multiple sclerosis.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in scientific research. This compound has been found to have anti-tumor and anti-inflammatory properties and can be used to treat a variety of diseases. The synthesis method for this compound is relatively simple, and this compound can be obtained in high purity. Future research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)isonicotinamide involves the reaction of isonicotinic acid with 4-fluorobenzylamine in the presence of a coupling reagent. The resulting product is then purified through column chromatography to obtain the final compound. This method has been reported in several scientific papers and has been found to yield high purity this compound.

Scientific Research Applications

N-(4-fluorobenzyl)isonicotinamide has been reported to have several potential applications in scientific research. One of the most promising areas is in the field of cancer research. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. This compound has also been found to be effective against drug-resistant cancer cells. In addition, this compound has been reported to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis.